Cas no 2138055-37-3 (2-(3-Ethylphenyl)azocane)

• Product Name: 2-(3-Ethylphenyl)azocane
• CAS No: 2138055-37-3
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6224416
• PubChem ID: 165952239
• Update Time: 2025-10-31

2-(3-Ethylphenyl)azocane Chemical and Physical Properties

Names and Identifiers

• EN300-1153324
• 2-(3-ethylphenyl)azocane
• 2138055-37-3
• 2-(3-Ethylphenyl)azocane

• Inchi： 1S/C15H23N/c1-2-13-8-7-9-14(12-13)15-10-5-3-4-6-11-16-15/h7-9,12,15-16H,2-6,10-11H2,1H3
• InChI Key： BTGNCRYFTOCNRJ-UHFFFAOYSA-N
• SMILES： N1CCCCCCC1C1C=CC=C(CC)C=1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3-Ethylphenyl)azocane

Comprehensive Overview of 2-(3-Ethylphenyl)azocane (CAS No. 2138055-37-3): Properties, Applications, and Research Insights

The compound 2-(3-Ethylphenyl)azocane (CAS No. 2138055-37-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. As a derivative of the azocane family, this compound exhibits a cyclic amine backbone coupled with an ethylphenyl substituent, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to modulate molecular interactions in biological systems.

In recent years, the demand for heterocyclic compounds like 2-(3-Ethylphenyl)azocane has surged, driven by advancements in medicinal chemistry and high-throughput screening. The compound's CAS No. 2138055-37-3 is frequently searched in academic databases, reflecting its relevance in studies targeting central nervous system (CNS) disorders and enzyme inhibition. Its structural flexibility allows for derivatization, enabling scientists to explore its utility in drug design and molecular probes.

From a synthetic perspective, 2-(3-Ethylphenyl)azocane is synthesized through multi-step organic reactions, often involving catalytic hydrogenation or ring-closure strategies. The ethylphenyl moiety enhances lipophilicity, a property critical for improving blood-brain barrier permeability—a hot topic in neuropharmacology. This aligns with current industry trends focusing on CNS-targeted therapeutics, as evidenced by the rise in related patent filings.

Beyond pharmaceuticals, CAS No. 2138055-37-3 is explored in material science for its potential in polymeric coatings and liquid crystals. Its azocane ring contributes to thermal stability, a sought-after trait in high-performance materials. With sustainability being a global priority, researchers are also investigating its role in green chemistry workflows, such as catalyst-free synthesis methods.

Analytical characterization of 2-(3-Ethylphenyl)azocane typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure compliance with Good Manufacturing Practices (GMP), a recurring concern among industrial users. The compound’s structure-activity relationships (SAR) are frequently discussed in forums, highlighting its pharmacophore potential.

In summary, 2-(3-Ethylphenyl)azocane (CAS No. 2138055-37-3) represents a versatile scaffold with cross-disciplinary applications. Its integration into drug discovery pipelines and advanced materials underscores its scientific and commercial value, while ongoing research continues to uncover novel utilities for this intriguing molecule.